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Compound of Interest

Compound Name: (S)-1-(4-Bromophenyl)ethanol

CAS No.: 100760-04-1

Cat. No.: B009089

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the chiral

alcohol, (S)-1-(4-Bromophenyl)ethanol. This compound serves as a crucial building block in

the synthesis of various pharmaceutical agents and agrochemicals.[1][2] A thorough

understanding of its spectroscopic properties is paramount for researchers and scientists in

drug development and organic synthesis to ensure structural integrity and stereochemical

purity.

Molecular Structure and Chirality
(S)-1-(4-Bromophenyl)ethanol is a secondary alcohol containing a stereocenter at the carbon

atom bearing the hydroxyl group. This chirality is a key feature, as the biological activity of

enantiomers can differ significantly.[3] Spectroscopic techniques are indispensable for

confirming the absolute configuration and enantiomeric purity of such molecules.[3][4]

Caption: Molecular Structure of (S)-1-(4-Bromophenyl)ethanol.
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NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of individual atoms.

[5] For chiral molecules like (S)-1-(4-Bromophenyl)ethanol, NMR is also instrumental in

determining stereochemistry, often with the aid of chiral derivatizing or solvating agents.[4]

¹H NMR Spectroscopy
The ¹H NMR spectrum of (S)-1-(4-Bromophenyl)ethanol exhibits characteristic signals

corresponding to the aromatic, methine, and methyl protons.

Proton Assignment
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

Aromatic (2H) ~7.45 Doublet ~8.4

Aromatic (2H) ~7.25 Doublet ~8.4

Methine (-CHOH) ~4.85 Quartet ~6.4

Hydroxyl (-OH) ~1.90 Singlet (broad) -

Methyl (-CH₃) ~1.45 Doublet ~6.4

Note: Chemical shifts are typically reported in CDCl₃ and can vary slightly based on solvent

and concentration.

The aromatic region shows a typical AA'BB' system for a 1,4-disubstituted benzene ring. The

methine proton, being adjacent to both the aromatic ring and the hydroxyl group, is deshielded

and appears as a quartet due to coupling with the three methyl protons. The methyl protons, in

turn, are split into a doublet by the methine proton. The hydroxyl proton often appears as a

broad singlet and its chemical shift is highly dependent on concentration, temperature, and

solvent.[6]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.
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Carbon Assignment Chemical Shift (δ, ppm)

Quaternary Aromatic (C-Br) ~121.0

Quaternary Aromatic (C-CHOH) ~144.8

Aromatic (CH) ~127.0

Aromatic (CH) ~128.5

Methine (CHOH) ~70.0

Methyl (CH₃) ~25.0

Note: Chemical shifts are typically reported in CDCl₃.

The carbon attached to the bromine atom is observed around 121.0 ppm, while the carbon

bearing the ethanol substituent is further downfield. The two sets of aromatic CH carbons are

chemically distinct. The methine carbon, being attached to the electronegative oxygen atom, is

significantly deshielded and appears around 70.0 ppm.[6]

Caption: Key NMR shift assignments for (S)-1-(4-Bromophenyl)ethanol.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[7]

The IR spectrum of (S)-1-(4-Bromophenyl)ethanol is characterized by the following key

absorptions:
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Vibrational Mode Wavenumber (cm⁻¹) Intensity

O-H Stretch (hydrogen-

bonded)
3200-3600 Strong, Broad

C-H Stretch (aromatic) 3000-3100 Medium

C-H Stretch (aliphatic) 2850-3000 Medium

C=C Stretch (aromatic) 1450-1600 Medium-Weak

C-O Stretch 1000-1200 Strong

C-Br Stretch 500-600 Medium-Strong

The most prominent feature in the IR spectrum of an alcohol is the strong, broad O-H stretching

band, which arises due to intermolecular hydrogen bonding.[6][8][9][10] The presence of a

strong C-O stretching absorption further confirms the alcohol functionality. The aromatic C=C

stretching vibrations and the C-H stretches for both aromatic and aliphatic protons are also

readily identifiable.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation. The electron ionization

(EI) mass spectrum of 1-(4-Bromophenyl)ethanol is expected to show a molecular ion peak and

several characteristic fragment ions.

Due to the presence of bromine, the molecular ion will appear as a pair of peaks (M⁺ and M+2)

of approximately equal intensity, corresponding to the two major isotopes of bromine (⁷⁹Br and

⁸¹Br). The nominal molecular weight is 200/202 g/mol .

Expected Fragmentation Pattern:

Loss of a methyl group (-CH₃): This results in a fragment ion at m/z 185/187.

Loss of a hydroxyl group (-OH): This is less common for benzylic alcohols compared to the

loss of H₂O.
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Loss of water (-H₂O): Formation of a stable styrenyl cation can lead to a peak at m/z

182/184.

Benzylic cleavage: Cleavage of the C-C bond adjacent to the aromatic ring can lead to the

formation of the bromotropylium ion at m/z 171/173 or the hydroxymethyl cation at m/z 31.

However, the most characteristic fragmentation for benzyl alcohols is often the loss of a

radical to form a stable benzylic cation.[11][12]

Loss of the ethanol side chain: This would result in a bromophenyl cation at m/z 155/157.

[C₈H₉BrO]⁺˙
m/z 200/202

[C₇H₆BrO]⁺
m/z 185/187

- •CH₃
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- C₂H₅O•

[C₇H₆Br]⁺
m/z 171/173

- CO
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Caption: Plausible MS fragmentation pathways for 1-(4-Bromophenyl)ethanol.

Experimental Protocols
Sample Preparation

NMR Spectroscopy: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm).

IR Spectroscopy: For a solid sample, a KBr pellet can be prepared by grinding a small

amount of the sample with dry KBr and pressing the mixture into a thin, transparent disk.
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Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent,

depositing it onto a salt plate (e.g., NaCl, KBr), and allowing the solvent to evaporate. For a

liquid sample, a drop can be placed between two salt plates.

Mass Spectrometry: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL. The solution is

then introduced into the mass spectrometer via direct infusion or through a chromatographic

system (e.g., GC-MS, LC-MS).

Data Acquisition
NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field

strength of 300 MHz or higher for better resolution. Standard pulse sequences are typically

used.

IR Spectroscopy: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry: Obtain the mass spectrum using an electron ionization (EI) source. The

electron energy is typically set to 70 eV.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive characterization of

(S)-1-(4-Bromophenyl)ethanol. The combination of NMR, IR, and MS allows for unambiguous

confirmation of its chemical structure and provides the necessary analytical foundation for its

use in research and development. The specific stereochemistry, while not directly determined

by these standard techniques alone, can be confirmed using chiral chromatography or

specialized NMR methods.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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